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Compound of Interest

Compound Name:
1-(4-Methoxyphenyl)-2-

methylpropan-1-one

Cat. No.: B045805 Get Quote

An In-depth Examination of its Physicochemical Properties, Safety, Handling, and Synthetic

Relevance

Prepared for researchers, scientists, and drug development professionals, this guide provides

a detailed technical overview of p-Methoxyisobutyrophenone (CAS No. 2040-20-2). This

document synthesizes critical data regarding its chemical identity, properties, and, most

importantly, its material safety, to ensure its informed and safe application in the laboratory and

in the development of novel therapeutics.

Chemical Identity and Physicochemical Properties
p-Methoxyisobutyrophenone, also known by its IUPAC name 1-(4-methoxyphenyl)-2-
methylpropan-1-one, is an aromatic ketone. Its structure features a methoxy-substituted

phenyl ring attached to an isobutyryl group. This compound is a light yellow oil at room

temperature and possesses a distinct set of physicochemical properties crucial for its

application in organic synthesis and medicinal chemistry.[1]

A summary of its key properties is presented in the table below:
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Property Value Source

CAS Number 2040-20-2 [1][2]

Molecular Formula C₁₁H₁₄O₂ [2]

Molecular Weight 178.23 g/mol [2]

Appearance Light Yellow Oil [1]

Boiling Point 270-281.5 °C [2]

Density ~1.0 g/cm³ [2]

Flash Point 119.4 °C [2]

Storage Temperature 2-8°C (Refrigerator) [1]

Hazard Identification and GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), p-Methoxyisobutyrophenone is classified with the following hazards:

Signal Word: Warning[2]

Hazard Statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

GHS Pictogram:

GHS07: Exclamation Mark[2]

This classification underscores the necessity for appropriate personal protective equipment and

handling procedures to mitigate the risk of exposure.
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Safe Handling and Storage Protocols
The safe handling and storage of p-Methoxyisobutyrophenone are paramount to ensure

laboratory safety and maintain the integrity of the compound.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential when working with this chemical. The following

diagram outlines the recommended PPE:

Personal Protective Equipment (PPE)

Laboratory Personnel

Safety Goggles or Face Shield
(EN 166 compliant)

 Eyes

Chemical-Resistant Gloves
(e.g., Nitrile)

 Hands

Laboratory Coat Body

Respiratory Protection
(if ventilation is inadequate) Respiratory

Click to download full resolution via product page

Figure 1: Recommended Personal Protective Equipment for handling p-
Methoxyisobutyrophenone.

Handling Procedures
Ventilation: All handling of p-Methoxyisobutyrophenone should be conducted in a well-

ventilated area, preferably within a chemical fume hood to minimize inhalation exposure.
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Avoid Contact: Direct contact with skin and eyes must be avoided. In case of accidental

contact, follow the first-aid measures outlined in Section 4.

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before

eating, drinking, or smoking.

Storage Conditions
Proper storage is crucial for maintaining the stability and quality of p-

Methoxyisobutyrophenone.

Temperature: Store in a refrigerator at 2-8°C.[1]

Container: Keep the container tightly sealed to prevent exposure to moisture and air.

Incompatibilities: Store away from strong oxidizing agents.

The logical flow for safe handling and storage is depicted below:
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Receive Chemical

Inspect Container for Damage

Store in Refrigerator (2-8°C)
Tightly Sealed

Handle in Fume Hood with PPE

Dispose of Waste According to Regulations

Experiment Complete
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Figure 2: Workflow for the safe handling and storage of p-Methoxyisobutyrophenone.

First-Aid and Emergency Procedures
In the event of exposure, immediate and appropriate first-aid measures are critical. The

following protocols are based on the known hazards of the compound.

Exposure Scenarios and Responses
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Route of Exposure First-Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention if respiratory irritation persists.

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. If skin irritation

occurs, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

The decision-making process for responding to an exposure event is illustrated in the following

diagram:
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Exposure Event Occurs

Identify Route of Exposure

Inhalation

 Inhaled

Skin Contact

 Skin

Eye Contact

 Eyes

Ingestion

 Ingested

Move to Fresh Air Flush Skin with Water (15 min) Flush Eyes with Water (15 min) Rinse Mouth, Do NOT Induce Vomiting

Seek Medical Attention

if symptoms persist if irritation persists
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Figure 3: Decision tree for first-aid response to p-Methoxyisobutyrophenone exposure.

Toxicological and Ecological Information
Detailed toxicological and ecological data for p-Methoxyisobutyrophenone are not extensively

documented in publicly available literature. However, based on its GHS classification, it is

known to be an irritant to the skin, eyes, and respiratory system. The absence of

comprehensive data necessitates a cautious approach, treating the compound with the

potential for unknown hazards. All waste containing p-Methoxyisobutyrophenone should be

disposed of in accordance with local, state, and federal regulations for chemical waste. Avoid

release into the environment.

Synthetic Applications and Relevance in Drug
Development
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p-Methoxyisobutyrophenone serves as a valuable intermediate in organic synthesis. Its

chemical structure, featuring a reactive ketone and an electron-rich aromatic ring, allows for a

variety of chemical transformations. It is particularly noted as an intermediate in the synthesis

of pteridine derivatives, which have been investigated for their potential protective effects

against Vibrio cholerae infection. This highlights its relevance in the exploration of new

therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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